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Anacyclin: A Promising N-Alkylamide for Drug
Discovery

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Anacyclin, a member of the N-alkylamide class of compounds, has emerged as a molecule of
interest in the field of drug discovery.[1] Naturally occurring in plants of the Asteraceae family,
notably Anacyclus pyrethrum, this bioactive compound has been associated with a range of
pharmacological activities, including anti-inflammatory, antioxidant, and insecticidal effects.[2]
This technical guide provides a comprehensive overview of the current knowledge on
Anacyclin, focusing on its potential as a lead compound for the development of novel
therapeutics. Due to a scarcity of research on the isolated compound, this document primarily
summarizes data from extracts of Anacyclus pyrethrum, where Anacyclin is a known
constituent, and clearly indicates where data on the pure compound is lacking.

Physicochemical Properties
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Anacyclin is characterized by its N-isobutylamide structure linked to a long-chain fatty acid.[3]

Property Value Source

Molecular Formula C18H25NO PubChem

Molecular Weight 271.4 g/mol PubChem
(2E,4E)-N-(2-

IUPAC Name methylpropyl)tetradeca-2,4- PubChem

dien-8,10-diynamide

CAS Number 502-57-8 PubChem
CCCC#CC#CCC/C=C/C=C/C(

SMILES PubChem
=0O)NCC(C)C

Biological Activities and Quantitative Data

While Anacyclin is a known bioactive component of Anacyclus pyrethrum extracts, quantitative
data on the purified compound is limited in the available literature.[2][4] The following tables

summarize the reported bioactivities of Anacyclus pyrethrum extracts, which contain Anacyclin
among other constituents. It is crucial to note that these activities cannot be solely attributed to

Anacyclin.

Antioxidant Activity of Anacyclus pyrethrum Extracts

The antioxidant potential of various extracts of Anacyclus pyrethrum has been evaluated using
the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. The IC50 value represents
the concentration of the extract required to scavenge 50% of the DPPH radicals.
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Extract Type IC50 Value Reference
Hydroalcoholic Extract 27.15 pg/mL [5]
Aqueous Extract (AEAPR) 13.41 + 0.67 pg/mL [6]
Methanolic Extract (MEAPR) 12.38 + 0.28 pg/mL [6]
Aqueous Extract (AEAP) 1.6 + 0.04 mg/mL [7]
Methanolic Extract 0.152 mg/mL [8]

Note: Lower IC50 values indicate higher antioxidant activity.

Anti-inflammatory Activity of Anacyclus pyrethrum

Extracts

The anti-inflammatory properties of Anacyclus pyrethrum extracts have been demonstrated in

various in vitro and in vivo models.

Extract Type

Assay

Result

Reference

Aqueous Extract
(AEAPR)

Xylene-induced ear

edema in mice

65% inhibition

[2]

Methanolic Extract
(MEAPR)

Xylene-induced ear

edema in mice

62% inhibition

[2]

Hot Water-Soluble

Polysaccharides

House Dust Mite
(HDM)-induced lung

inflammation in mice

Significant reduction
in inflammatory

markers

[9]

Insecticidal Activity of Anacyclus pyrethrum Extracts

Extracts of Anacyclus pyrethrum have shown notable insecticidal properties. The LC50 value

represents the lethal concentration required to kill 50% of the target organism.
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Extract Type Target Organism LC50 Value Reference
n-hexane extract Sitophilus zeamais 177.48 mg/mL [10]
Methanol extract Sitophilus zeamais 195.08 mg/mL [10]
Acetone extract Sitophilus zeamais 374.14 mg/mL [10]

Potential Mechanisms of Action and Signaling
Pathways

The precise molecular targets and signaling pathways modulated by pure Anacyclin are not
yet fully elucidated. However, based on the observed biological activities of Anacyclus
pyrethrum extracts, it is hypothesized that Anacyclin may interact with key inflammatory and

oxidative stress pathways.

Hypothetical Modulation of the NF-kB Signaling Pathway

The transcription factor NF-kB is a critical regulator of the inflammatory response. Many natural
products exert their anti-inflammatory effects by inhibiting the NF-kB pathway. It is plausible
that Anacyclin could interfere with this pathway, potentially by inhibiting the phosphorylation of
IkBa or the nuclear translocation of NF-kB dimers.
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Caption: Hypothetical inhibition of the NF-kB pathway by Anacyclin.
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Potential Interaction with the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade
involved in inflammation and other cellular processes. Natural compounds have been shown to

modulate this pathway. Anacyclin may potentially inhibit the phosphorylation of key MAPK
proteins such as ERK, JNK, and p38.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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